1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[8-(5-chlorothiophen-2-yl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H17ClN2O4S2/c16-12-3-6-15(23-12)24(21,22)18-9-1-2-10(18)8-11(7-9)17-13(19)4-5-14(17)20/h3,6,9-11H,1-2,4-5,7-8H2
• InChI Key: ZROOOUXHWSOQGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2S(=O)(=O)C3=CC=C(S3)Cl)N4C(=O)CCC4=O
• Molecular Formula: C15H17ClN2O4S2
• Molecular Weight: 388.9 g/mol

Description

1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C15H17ClN2O4S2 and its molecular weight is 388.88. The purity is usually 95%.
BenchChem offers high-quality 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Conformation

Research on compounds with structures similar to "1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione" has provided insights into their conformational analysis. For instance, the study of (Li-min Yang et al., 2008) on a related compound revealed the preferred chair and envelope conformations of its bicyclic structure, contributing to the understanding of molecular stability and reactivity.

Synthesis and Stereochemistry

Stereochemical determination and synthesis of active metabolites for potent inhibitors, as demonstrated by (Zecheng Chen et al., 2010), are crucial for drug discovery and development. These processes are essential for the creation of compounds with specific biological activities.

Electron Transport Materials

The synthesis of novel conjugated polyelectrolytes for use as electron transport layers in solar cells, such as the work by (Lin Hu et al., 2015), demonstrates the application of such compounds in improving the efficiency of renewable energy technologies.

Antimicrobial Properties

Research into derivatives and analogs has shown moderate antimicrobial activities against various bacterial and fungal species, indicating potential for development into new antimicrobial agents. This is evidenced by the study conducted by (Emmanuel Sopbué Fondjo et al., 2021).

Advanced Materials and Luminescence

The development of highly luminescent polymers containing specific chromophores for potential use in optoelectronic devices is another area of application. The synthesis and properties of such polymers, as explored by (Kai A. I. Zhang & B. Tieke, 2008), highlight the versatility and importance of these compounds in material science.